2-bromo-N,N-dimethyl-4-nitroaniline

• IUPAC Name: 2-bromo-N,N-dimethyl-4-nitroaniline
• InChI: InChI=1S/C8H9BrN2O2/c1-10(2)8-4-3-6(11(12)13)5-7(8)9/h3-5H,1-2H3
• InChI Key: SITKZBWMJBVSID-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=C(C=C1)[N+](=O)[O-])Br
• Molecular Formula: C8H9BrN2O2
• DSSTOX Substance ID: DTXSID70397196
• Molecular Weight: 245.07 g/mol
• CAS RN: 64230-23-5

Description

“2-bromo-N,N-dimethyl-4-nitroaniline” is a chemical compound with the molecular formula C8H9BrN2O2. It is used in various applications, including as an internal standard in the determination of iodine present as iodide (as in pharmaceuticals), iodate (as in iodized table salt) and covalently bound to organic compounds (as in milk and vegetables).

Molecular Structure Analysis

The molecular structure of “this compound” consists of 8 carbon atoms, 9 hydrogen atoms, 1 bromine atom, 2 nitrogen atoms, and 2 oxygen atoms. The exact mass is 243.98500.

Scientific Research Applications

Chemical Reactions and Kinetics

• Nucleophilic Reactions : 2-Bromo-N,N-dimethyl-4-nitroaniline demonstrates interesting behavior in nucleophilic reactions. In a study involving ±-halogenated nitroparaffins, 2-bromo-2-nitropropane (a similar compound) reacted with various nucleophiles, leading to the formation of different products. This study highlights the compound's reactivity and potential application in synthesizing new chemical entities (Chen, 1969).

• Aromatic Nucleophilic Substitution : this compound is involved in aromatic nucleophilic substitution reactions. Research on similar compounds, like 3-bromo-2-nitrobenzo[b]thiophene, shows their reaction with amines, leading to the formation of N-substituted amines. These findings are significant for the synthesis of novel organic compounds (Guerrera et al., 1995).

Materials Science and Crystallography

• Crystal Structure Analysis : The crystal structure of compounds similar to this compound, like 2-bromo-4-nitropyridine N-oxide, has been studied. These studies provide insights into the molecular and crystal structures, which are crucial for understanding the material properties and potential applications in various fields (Hanuza et al., 2002).

• Phase Equilibria and Crystallization : Research on phase equilibria and crystallization of 4-bromo-2-nitroaniline with urea has been conducted. This study is important for understanding the compound's behavior in different phases and its potential applications in material science (Reddi et al., 2012).

Optical and Spectroscopic Properties

• Spectroscopic Properties : The UV/Vis spectroscopic properties of compounds like N-(2'-Hydroxy-4'-N,N-dimethyl-aminobenzylidene)-4-nitroaniline have been studied. These studies provide insights into the electronic and optical properties of these compounds, which are important for applications in photonic and electronic devices (El-Sayed et al., 2003).

Safety and Hazards

“2-bromo-N,N-dimethyl-4-nitroaniline” is considered hazardous. It is harmful by inhalation, in contact with skin, and if swallowed. In case of skin contact, it is recommended to immediately wash skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes. In case of eye contact, immediately wash skin with copious amounts of water for at least 15 minutes. If irritation persists, seek medical attention.